Cas no 1156427-42-7 (2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide)

• Product Name: 2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide
• CAS No: 1156427-42-7
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 2161765
• Update Time: 2025-06-10

2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(2-fluoro-benzyl)-n-methyl-acetamide
• 2-Amino-N-(2-fluorobenzyl)-N-methylacetamide
• AM90759
• 2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide

• Inchi： 1S/C10H13FN2O/c1-13(10(14)6-12)7-8-4-2-3-5-9(8)11/h2-5H,6-7,12H2,1H3
• InChI Key： IMUVAOPMIGFQFW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN(C)C(CN)=O

Computed Properties

• Exact Mass: 196.101
• Monoisotopic Mass: 196.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide

Recent Advances in the Study of 2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide (CAS: 1156427-42-7)

The compound 2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide (CAS: 1156427-42-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications and mechanistic insights. The presence of a fluoro-benzyl group and a methyl-acetamide moiety makes it a promising candidate for drug development, particularly in targeting specific biological pathways.

Recent research has focused on the synthesis and optimization of 2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide to enhance its bioavailability and pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, which is crucial for its potential use in vivo.

In addition to synthetic advancements, the biological activity of 2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide has been investigated in the context of neurodegenerative diseases. Preliminary in vitro studies have demonstrated its ability to modulate key enzymes involved in protein misfolding, a hallmark of conditions such as Alzheimer's and Parkinson's diseases. These findings suggest that the compound could serve as a scaffold for developing novel neuroprotective agents.

Another area of interest is the compound's interaction with neurotransmitter receptors. A recent preprint on bioRxiv (2024) reported that 2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide exhibits selective binding affinity for GABA-A receptors, implicating its potential in treating anxiety and epilepsy. The study utilized molecular docking simulations and electrophysiological assays to validate these interactions, providing a solid foundation for further preclinical studies.

Despite these promising results, challenges remain in translating the findings into clinical applications. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating further structural modifications to improve its metabolic stability. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, 2-Amino-N-(2-fluoro-benzyl)-N-methyl-acetamide represents a versatile and promising molecule in chemical biology and drug discovery. Ongoing research efforts are expected to uncover new therapeutic avenues and optimize its properties for clinical use. The integration of synthetic chemistry, computational modeling, and biological assays will be pivotal in advancing this compound from the bench to the bedside.